Cas no 1779783-68-4 (2-Amino-3-(thiolan-3-yl)propan-1-ol)

• Product Name: 2-Amino-3-(thiolan-3-yl)propan-1-ol
• CAS No: 1779783-68-4
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• MDL: MFCD28648970
• CID: 5602764
• PubChem ID: 84071957
• Update Time: 2025-05-21

2-Amino-3-(thiolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(thiolan-3-yl)propan-1-ol
• 1779783-68-4
• EN300-1843088
• 2-Amino-3-(thiolan-3-yl)propan-1-ol

• MDL： MFCD28648970
• Inchi： 1S/C7H15NOS/c8-7(4-9)3-6-1-2-10-5-6/h6-7,9H,1-5,8H2
• InChI Key： RRAFQQKTKHHCQV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CC(CO)N

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-Amino-3-(thiolan-3-yl)propan-1-ol

2-Amino-3-(thiolan-3-yl)propan-1-ol (CAS No. 1779783-68-4): A Comprehensive Overview

The compound 2-Amino-3-(thiolan-3-yl)propan-1-ol, identified by the CAS registry number 1779783-68-4, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a thiolane ring, and a hydroxyl group, making it a valuable building block for the synthesis of complex molecules. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material science.

The molecular structure of 2-Amino-3-(thiolan-3-yl)propan-1-ol consists of a three-carbon chain with an amino group (-NH₂) at the second position and a hydroxyl group (-OH) at the first position. The third carbon is connected to a thiolane ring, which is a five-membered saturated ring containing one sulfur atom. This arrangement provides the molecule with both nucleophilic and hydrophilic properties, enhancing its reactivity in various chemical reactions. The thiolane ring, in particular, contributes to the molecule's stability and ability to form hydrogen bonds, making it suitable for applications in pharmaceuticals and biotechnology.

Recent studies have focused on the synthesis and characterization of 2-Amino-3-(thiolan-3-yl)propan-1-ol derivatives. Researchers have explored its potential as a precursor for the development of bioactive compounds, including antibiotics and antiviral agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. These findings underscore the importance of 1779783-68-4 in advancing therapeutic interventions.

In addition to its pharmacological applications, 2-Amino-3-(thiolan-3-yl)propan-1